4-Bromo-2,6-diiodoaniline
Overview
Description
4-Bromo-2,6-diiodoaniline, also known as 4-Bromo-2,6-diiodoaniline or 4-Br-2,6-diiodoaniline, is an organic compound that is used in a variety of scientific and industrial applications. It is an aryl bromide and a member of the aniline family. 4-Bromo-2,6-diiodoaniline is a colorless, crystalline solid with a melting point of 83-85°C. It is insoluble in water, but soluble in most organic solvents. It is a versatile building block for the synthesis of a variety of organic compounds, and has been used in a variety of scientific and industrial applications.
Scientific Research Applications
Synthesis of Halogenated Aniline Derivatives
4-Bromo-2,6-diiodoaniline is used in the synthesis of various halogenated aniline derivatives . These derivatives are important in the field of organic chemistry and have various applications in pharmaceuticals and materials science .
Preparation of Quinolone Derivatives
4-Bromo-2,6-diiodoaniline can be used in the preparation of quinolone derivatives . Quinolones are a type of antibiotics that are used to treat a variety of bacterial infections .
Synthesis of Resin-Bound Sulfonamide
This compound is also used in the synthesis of a resin-bound sulfonamide . This is used as a starting material for the preparation of 2,3,5-trisubstituted indoles . Indoles are a class of organic compounds that have a wide range of applications in pharmaceuticals and dyes .
Photo-Switching Properties
A Pd-azobenzene complex based on 4-bromo-2,6-diiodoaniline has shown photo-switching properties . This means it can reversibly switch to two discrete self-assembled structures . This property is useful in the field of molecular electronics .
Hole-Transporting Material in Solar Cells and OLEDs
A conjugated quasiplanar triarylamines synthesized from 4-bromo-2,6-diiodoaniline is used as a hole-transporting material in perovskite solar cells and OLEDs . This is crucial for the efficiency of these devices .
Synthesis of Triiodobenzene Derivatives
4-Bromo-2,6-diiodoaniline is used in the synthesis of various triiodobenzene derivatives . These derivatives have applications in the field of organic synthesis .
properties
IUPAC Name |
4-bromo-2,6-diiodoaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrI2N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVLLFWZEWGZSGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1I)N)I)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrI2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70615266 | |
Record name | 4-Bromo-2,6-diiodoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70615266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
423.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2,6-diiodoaniline | |
CAS RN |
89280-77-3 | |
Record name | 4-Bromo-2,6-diiodoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70615266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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